Cas no 1807937-31-0 ((1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane)

• Product Name: (1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane
• CAS No: 1807937-31-0
• MF: C₇H₁₁Br₂N
• MW: 268.976940393448
• MDL: MFCD28383978
• CID: 5103399
• PubChem ID: 112756651
• Update Time: 2026-03-03

(1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• (1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane

• MDL： MFCD28383978
• Inchi： 1S/C7H11Br2N/c1-6-2-3-10-4-5(6)7(6,8)9/h5,10H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： HCFDAGZZMBDPDF-NTSWFWBYSA-N
• SMILES： [C@]12([H])[C@](C)(C1(Br)Br)CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on (1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane

Comprehensive Overview of (1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane (CAS No. 1807937-31-0)

The compound (1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane (CAS No. 1807937-31-0) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the azabicyclo core and dibromo substitution, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its stereochemical precision (1R,6R configuration) and potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound’s bicyclic scaffold is particularly attractive for designing enzyme inhibitors or receptor modulators, aligning with trends in fragment-based drug design. Its CAS No. 1807937-31-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry optimization.

From a synthetic perspective, the 6-methyl-3-azabicyclo[4.1.0]heptane framework offers rigidity and stereocontrol, critical for developing selective pharmacophores. The dibromo groups further enhance its reactivity, enabling cross-coupling reactions popular in click chemistry and bioconjugation. These properties address common queries such as "chiral auxiliaries for asymmetric synthesis" or "bicyclic amines in drug development," which dominate scientific forums and search engines.

Environmental and regulatory considerations also shape the discourse around CAS 1807937-31-0. With growing emphasis on sustainable chemistry, researchers explore its biodegradability and synthetic efficiency. The compound’s azabicyclo[4.1.0]heptane motif is often compared to natural alkaloids, sparking interest in bio-inspired synthesis—a trending topic in ACS Green Chemistry and Nature Chemical Biology publications.

In summary, (1R,6R)-7,7-dibromo-6-methyl-3-azabicyclo[4.1.0]heptane exemplifies the intersection of structural innovation and practical utility. Its CAS No. 1807937-31-0 serves as a gateway to cutting-edge research, answering pressing questions about chiral synthesis, molecular diversity, and green methodologies in modern organic chemistry.